Cas no 660393-67-9 (Benzonitrile, 2-(2-bromo-4-pyrimidinyl)-)

• Product Name: Benzonitrile, 2-(2-bromo-4-pyrimidinyl)-
• CAS No: 660393-67-9
• MF: C₁₁H₆BrN₃
• MW: 260.089440822601
• CID: 1696275
• Update Time: 2024-09-02

Benzonitrile, 2-(2-bromo-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(2-bromo-4-pyrimidinyl)-

• Inchi： 1S/C11H6BrN3/c12-11-14-6-5-10(15-11)9-4-2-1-3-8(9)7-13/h1-6H
• InChI Key： FMMZGFNOWOIIJN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1C1C=CN=C(Br)N=1

Computed Properties

• Exact Mass: 258.97458

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 480.5±47.0 °C(Predicted)
• PSA: 49.57
• pka: -2.46±0.31(Predicted)